Cas no 119725-84-7 (3-Thian-3-ylglutaric Acid)

• Product Name: 3-Thian-3-ylglutaric Acid
• CAS No: 119725-84-7
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 1063859
• PubChem ID: 71752513
• Update Time: 2025-11-02

3-Thian-3-ylglutaric Acid Chemical and Physical Properties

Names and Identifiers

• 3-Thian-3-ylglutaric Acid
• 3-(thian-3-yl)pentanedioic acid
• 3-Thian-3-ylglutaric
• 3-(Tetrahydro-2H-thiopyran-3-yl)pentanedioic Acid

• Inchi： 1S/C10H16O4S/c11-9(12)4-8(5-10(13)14)7-2-1-3-15-6-7/h7-8H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： YVDMFSZJTMUQKJ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 232.07700

Experimental Properties

• PSA: 99.90000
• LogP: 1.69520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 3-Thian-3-ylglutaric Acid

3-Thian-3-ylglutaric Acid (CAS 119725-84-7): Properties, Applications, and Market Insights

3-Thian-3-ylglutaric Acid (CAS 119725-84-7) is a sulfur-containing organic compound with significant potential in pharmaceutical and biochemical research. This thiophene-based glutaric acid derivative has garnered attention due to its unique structural features, which make it valuable for drug discovery and material science applications. The compound's molecular formula is C9H12O4S, and it exhibits a molecular weight of 216.25 g/mol.

The chemical properties of 3-Thian-3-ylglutaric Acid include a melting point range of 145-150°C and moderate solubility in polar organic solvents. Its thian ring system contributes to its stability and reactivity, enabling diverse synthetic modifications. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of enzyme inhibitors and receptor modulators.

Recent studies highlight the growing importance of sulfur-containing compounds in medicinal chemistry, with 3-Thian-3-ylglutaric Acid derivatives showing promise in addressing current healthcare challenges. The compound's structural flexibility allows for the creation of novel analogs targeting various biological pathways, aligning with the pharmaceutical industry's focus on personalized medicine and targeted therapies.

In material science, 3-Thian-3-ylglutaric Acid serves as a precursor for functional polymers and coordination complexes. Its carboxylic acid groups enable metal chelation, making it useful in catalyst design and nanotechnology applications. The compound's thermal stability and electronic properties are being explored for organic electronic devices and energy storage solutions, areas of significant commercial interest.

The global market for specialty chemicals like 3-Thian-3-ylglutaric Acid is projected to grow steadily, driven by increasing R&D investments in life sciences and advanced materials. Pharmaceutical companies are particularly seeking novel heterocyclic compounds to develop next-generation therapeutics, creating opportunities for this compound's derivatives. Current pricing trends reflect its status as a high-value research chemical, with purity grades above 98% commanding premium prices.

Quality control of 3-Thian-3-ylglutaric Acid (CAS 119725-84-7) typically involves HPLC analysis, with specifications including ≥95% purity by NMR and appropriate residual solvent levels. Proper storage conditions recommend protection from moisture at 2-8°C to maintain stability. The compound's safety profile indicates standard laboratory handling precautions, with no extreme hazards reported in available literature.

Synthetic approaches to 3-Thian-3-ylglutaric Acid often involve multi-step organic transformations starting from commercially available thiophene precursors. Recent patent literature describes improved methodologies for its preparation, reflecting ongoing innovation in heterocyclic compound synthesis. These advancements contribute to more efficient production processes and expanded application possibilities.

The scientific community continues to explore new applications for 3-Thian-3-ylglutaric Acid derivatives, particularly in addressing emerging biomedical challenges. Its structural features make it a candidate for developing antiviral agents and anti-inflammatory compounds, areas of heightened research interest. The compound's potential in bioconjugation chemistry also opens possibilities for diagnostic and therapeutic applications.

Environmental considerations for 3-Thian-3-ylglutaric Acid production and use follow standard green chemistry principles. The development of sustainable synthesis routes and biodegradable derivatives represents an important research direction, aligning with global trends toward eco-friendly chemical processes. These aspects are increasingly important for regulatory compliance and market acceptance.

Future prospects for 3-Thian-3-ylglutaric Acid (CAS 119725-84-7) appear promising, with potential expansions into agrochemical and cosmetic applications. The compound's versatility and the growing understanding of sulfur-containing pharmacophores suggest continued relevance in chemical research and development. Ongoing studies aim to fully characterize its biological activities and material properties, which may reveal additional valuable applications.